Cas no 868981-70-8 (N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2H-1,3-benzodioxol-5-yl)methylethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2H-1,3-benzodioxol-5-yl)methylethanediamide
• CAS No: 868981-70-8
• MF: C₂₀H₂₁N₃O₇S
• MW: 447.46164393425
• CID: 5880433
• PubChem ID: 18561393
• Update Time: 2025-05-19

N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2H-1,3-benzodioxol-5-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
• SMR000806461
• HMS2982I11
• AKOS024613948
• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)oxalamide
• F1843-0081
• MLS001236339
• N-[[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl]-N'-(1,3-benzodioxol-5-ylmethyl)oxamide
• 868981-70-8
• CHEMBL1883878
• N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2H-1,3-benzodioxol-5-yl)methylethanediamide

• Inchi： 1S/C20H21N3O7S/c24-19(21-11-14-6-7-16-17(10-14)30-13-29-16)20(25)22-12-18-23(8-9-28-18)31(26,27)15-4-2-1-3-5-15/h1-7,10,18H,8-9,11-13H2,(H,21,24)(H,22,25)
• InChI Key： NZTGSADIPVWFTE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCOC1CNC(C(NCC1=CC=C2C(=C1)OCO2)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 447.11002119g/mol
• Monoisotopic Mass: 447.11002119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 132Ų

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2H-1,3-benzodioxol-5-yl)methylethanediamide

Recent Advances in the Study of N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2H-1,3-benzodioxol-5-yl)methylethanediamide (CAS: 868981-70-8)

The compound N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2H-1,3-benzodioxol-5-yl)methylethanediamide (CAS: 868981-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in the context of targeting inflammatory and neurological disorders. The presence of both benzenesulfonyl and benzodioxol groups in its structure suggests a potential dual mechanism of action, which has been explored in several in vitro and in vivo models. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on key inflammatory mediators, such as COX-2 and TNF-α, with an IC50 value in the nanomolar range.

In addition to its anti-inflammatory properties, research has also investigated the compound's potential as a neuroprotective agent. A recent preclinical study conducted by researchers at the University of Cambridge revealed that N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2H-1,3-benzodioxol-5-yl)methylethanediamide can cross the blood-brain barrier and modulate the activity of glutamate receptors, which are implicated in various neurodegenerative diseases. These findings suggest that the compound may have applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound has also been a topic of recent research, with efforts focused on optimizing yield and purity. A 2024 paper in Organic Process Research & Development described a novel, scalable synthetic route that employs a one-pot, multi-component reaction strategy. This approach not only improves the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed in future studies. Nevertheless, the growing body of research on N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2H-1,3-benzodioxol-5-yl)methylethanediamide underscores its potential as a valuable tool in drug discovery and development. Continued investigation into its mechanisms of action and therapeutic applications will be crucial for realizing its full potential in the field of chemical biology and medicine.